Cas no 35444-94-1 (4-Iododiphenylmethane)

• Product Name: 4-Iododiphenylmethane
• CAS No: 35444-94-1
• MF: C₁₃H₁₁I
• MW: 294.130915880203
• MDL: MFCD00270111
• CID: 295636
• PubChem ID: 2759364
• Update Time: 2025-11-06

4-Iododiphenylmethane Chemical and Physical Properties

Names and Identifiers

• Benzene,1-iodo-4-(phenylmethyl)-
• 4-Iododiphenylmethane
• 1-benzyl-4-iodobenzene
• A822812
• MFCD00270111
• 4-benzyliodobenzene
• SCHEMBL4511
• FT-0676290
• 35444-94-1
• DTXSID90374762
• 1-iodanyl-4-(phenylmethyl)benzene
• EN300-3536285
• Benzene, 1-iodo-4-(phenylmethyl)-
• FS-4898
• Z1069980340
• AKOS025310003
• FCUNNMLRHRWXAM-UHFFFAOYSA-N
• 1-iodo-4-(phenylmethyl)benzene
• p-iododiphenylmethane

• MDL： MFCD00270111
• Inchi： 1S/C13H11I/c14-13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： FCUNNMLRHRWXAM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.99100
• Monoisotopic Mass: 293.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 38 °C
• PSA: 0.00000
• LogP: 3.88200

4-Iododiphenylmethane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-Iododiphenylmethane

Comprehensive Overview of 4-Iododiphenylmethane (CAS No. 35444-94-1): Properties, Applications, and Industry Insights

4-Iododiphenylmethane (CAS No. 35444-94-1), also known as 4-iodobenzhydryl or p-iododiphenylmethane, is an organoiodine compound with significant relevance in synthetic chemistry and material science. Its molecular structure features a diphenylmethane core substituted with an iodine atom at the para position, making it a versatile intermediate for cross-coupling reactions, pharmaceutical synthesis, and advanced material development. The compound's unique properties, such as its stability under controlled conditions and reactivity in palladium-catalyzed transformations, have garnered attention from researchers and industrial applications alike.

In recent years, the demand for 4-Iododiphenylmethane has surged due to its role in Suzuki-Miyaura and Heck coupling reactions, which are pivotal in creating complex organic frameworks. These reactions are widely explored in academic and industrial settings for designing novel drug candidates, agrochemicals, and OLED materials. Users frequently search for "4-Iododiphenylmethane synthesis," "CAS 35444-94-1 applications," or "iodoarene reactivity," reflecting growing interest in its synthetic utility. Environmental and cost-effective synthetic routes for such intermediates are also trending topics, aligning with the global push toward sustainable chemistry.

The physicochemical properties of 4-Iododiphenylmethane include a molecular weight of 294.11 g/mol, a melting point range of 80–85°C, and moderate solubility in organic solvents like dichloromethane and toluene. These characteristics make it suitable for laboratory-scale reactions and scalable industrial processes. Researchers often inquire about "4-Iododiphenylmethane solubility" or "storage conditions for CAS 35444-94-1," emphasizing the need for precise handling data. Proper storage in amber glass containers under inert atmospheres is recommended to prevent degradation due to light or moisture exposure.

From a commercial perspective, 4-Iododiphenylmethane is supplied by specialized chemical manufacturers with certifications like ISO and REACH compliance. Procurement queries such as "buy 4-Iododiphenylmethane high purity" or "CAS 35444-94-1 suppliers" highlight its niche market presence. Analytical techniques like GC-MS, NMR, and HPLC are employed to verify purity, which typically exceeds 97% for standard lab use. The compound's pricing is influenced by iodine market fluctuations and synthesis complexity, prompting interest in "cost-effective alternatives to 4-Iododiphenylmethane."

Emerging applications of 4-Iododiphenylmethane include its use in photoactive materials and as a ligand precursor in catalysis. Innovations in flow chemistry and microwave-assisted synthesis have further optimized its preparation, reducing reaction times and waste generation. These advancements resonate with searches for "green chemistry approaches for iodoarenes" and "4-Iododiphenylmethane in catalysis." As research progresses, this compound continues to bridge gaps between academic discovery and industrial innovation, solidifying its role in modern chemical enterprises.